![molecular formula C16H22N2O3S B4117221 ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate](/img/structure/B4117221.png)
ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate
Overview
Description
Ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate, commonly known as Carbonyl Cyanide 4-(Morpholinyl)phenylhydrazone (CCCP), is a chemical compound that is widely used in scientific research. CCCP is a potent mitochondrial uncoupler that has been used to study the mechanism of action of mitochondria, which are the powerhouse of the cell.
Mechanism of Action
Ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate acts as a protonophore, which means that it allows protons to move across the inner mitochondrial membrane without being coupled to ATP synthesis. This compound is lipophilic and can penetrate the mitochondrial membrane, where it binds to the proton gradient and dissipates it. This leads to an increase in oxygen consumption and a decrease in ATP production. This compound also uncouples the electron transport chain from ATP synthesis by disrupting the coupling between the proton gradient and the ATP synthase.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases oxygen consumption and decreases ATP production, which can lead to changes in metabolism and oxidative stress. This compound has also been shown to induce apoptosis, which is a form of programmed cell death. This compound can also affect the mitochondrial membrane potential, which can lead to changes in mitochondrial function.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate has several advantages for lab experiments. It is a potent mitochondrial uncoupler that can be used to study the mechanism of action of mitochondria. This compound is also relatively easy to synthesize and purify. However, this compound also has limitations. It is toxic and can induce cell death, which can limit its use in certain experiments. This compound can also affect the mitochondrial membrane potential, which can lead to changes in mitochondrial function.
Future Directions
There are several future directions for the use of ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate in scientific research. This compound can be used to study the effects of mitochondrial uncoupling on metabolism, oxidative stress, and cell death. This compound can also be used to study the role of mitochondria in aging and disease. Future research could also focus on developing new mitochondrial uncoupling agents that are less toxic and more specific than this compound.
Conclusion:
In conclusion, this compound is a potent mitochondrial uncoupler that has been widely used in scientific research. This compound can be synthesized by reacting 4-amino benzoic acid ethyl ester with thionyl chloride to form ethyl 4-chlorobenzoate, which is then reacted with 2,6-dimethylmorpholine and thiocarbonyldiimidazole to form this compound. This compound has been used to study the mechanism of action of mitochondria, the effects of mitochondrial uncoupling on metabolism, oxidative stress, and cell death. This compound has several advantages for lab experiments, but also has limitations due to its toxicity. Future research could focus on developing new mitochondrial uncoupling agents that are less toxic and more specific than this compound.
Scientific Research Applications
Ethyl 4-{[(2,6-dimethyl-4-morpholinyl)carbonothioyl]amino}benzoate has been widely used in scientific research to study the mechanism of action of mitochondria. Mitochondria are responsible for producing ATP, which is the energy currency of the cell. This compound uncouples the electron transport chain from ATP synthesis, which leads to the dissipation of the proton gradient across the inner mitochondrial membrane. This, in turn, leads to an increase in oxygen consumption and a decrease in ATP production. This compound has been used to study the effects of mitochondrial uncoupling on metabolism, oxidative stress, and cell death.
properties
IUPAC Name |
ethyl 4-[(2,6-dimethylmorpholine-4-carbothioyl)amino]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-4-20-15(19)13-5-7-14(8-6-13)17-16(22)18-9-11(2)21-12(3)10-18/h5-8,11-12H,4,9-10H2,1-3H3,(H,17,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATDFNCVJPVRYBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CC(OC(C2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.